2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]acetamide
• InChI: InChI=1S/C21H24ClNO3/c1-25-19-5-3-2-4-18(19)21(10-12-26-13-11-21)15-23-20(24)14-16-6-8-17(22)9-7-16/h2-9H,10-15H2,1H3,(H,23,24)
• InChI Key: ODHDKAOXHAFYNI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)CNC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClNO3
• Molecular Weight: 373.9 g/mol
• CAS No.: 1091155-62-2

Description

2-(4-Chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide (or CPOM) is an organic compound with a wide range of potential applications in scientific research. CPOM is a small molecule that can be synthesized relatively easily and with a high yield. It is also a relatively stable compound, meaning it can be stored and transported with minimal degradation. CPOM has been studied extensively in the fields of biochemistry and physiology, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been well-documented.

Scientific Research Applications

CPOM has a wide range of potential applications in scientific research. Its most common use is as a substrate for enzyme-catalyzed reactions. For example, CPOM can be used as a substrate for the enzyme cytochrome P450, which is responsible for the metabolism of many drugs. CPOM has also been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450. Additionally, CPOM has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. CPOM has also been studied as a potential therapeutic agent for the treatment of neurological disorders, such as Alzheimer’s disease.

Mechanism of Action

The exact mechanism of action of CPOM is not fully understood. However, it is believed that CPOM binds to the active site of enzymes, such as cytochrome P450 and acetylcholinesterase, and inhibits their activity. This inhibition of enzyme activity can lead to changes in the metabolism of drugs, or to changes in neurotransmitter levels, depending on the enzyme targeted.
Biochemical and Physiological Effects
The biochemical and physiological effects of CPOM have been studied extensively. In general, CPOM has been shown to have a wide range of effects on the body, including changes in the metabolism of drugs, changes in neurotransmitter levels, and changes in gene expression. For example, CPOM has been shown to inhibit the activity of cytochrome P450, leading to changes in the metabolism of drugs. Additionally, CPOM has been shown to inhibit the activity of acetylcholinesterase, leading to changes in the levels of the neurotransmitter acetylcholine. Finally, CPOM has been shown to alter gene expression, leading to changes in the expression of proteins involved in various cellular processes.

Advantages and Limitations for Lab Experiments

CPOM has a number of advantages and limitations for laboratory experiments. On the one hand, CPOM is a relatively stable compound, meaning it can be stored and transported with minimal degradation. Additionally, CPOM can be synthesized relatively easily and with a high yield. On the other hand, CPOM is a small molecule, meaning it may not be suitable for certain experiments. Additionally, CPOM has a wide range of potential applications, meaning it may not be suitable for certain experiments.

Future Directions

The potential future directions for CPOM are numerous. For example, CPOM could be used to study the metabolism of drugs, or to study the effects of drugs on the body. Additionally, CPOM could be used to study the effects of neurotransmitters on the body, or to study the effects of gene expression on the body. Finally, CPOM could be used to develop new therapeutic agents for the treatment of neurological disorders, or to develop new inhibitors of enzymes involved in drug metabolism.

Synthesis Methods

CPOM is typically synthesized using a four-step process. First, 4-chlorophenylacetonitrile is reacted with 2-methoxyphenylacetic acid in the presence of an acid catalyst and a base catalyst. This reaction yields 2-(4-chlorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}acetamide. In the second step, the reaction mixture is heated to a temperature between 100-150°C for about 1 hour. This reaction results in the formation of a crude product, which is then purified by recrystallization. In the third step, the purified product is reacted with an acid catalyst and a base catalyst, and then heated to a temperature between 100-150°C for about 1 hour. This reaction yields the final product, CPOM.